Cas no 1934409-46-7 (3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde)

• Product Name: 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde
• CAS No: 1934409-46-7
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5712521
• PubChem ID: 130624430
• Update Time: 2025-07-23

3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3-Thiadiazol-4-ylmethyl)oxolane-3-carbaldehyde
• 3-[(1,2,3-thiadiazol-4-yl)methyl]oxolane-3-carbaldehyde
• 1934409-46-7
• EN300-1621294
• 3-Furancarboxaldehyde, tetrahydro-3-(1,2,3-thiadiazol-4-ylmethyl)-
• 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde

• Inchi： 1S/C8H10N2O2S/c11-5-8(1-2-12-6-8)3-7-4-13-10-9-7/h4-5H,1-3,6H2
• InChI Key： NVEZZVQOFBXSFQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(C=O)COCC2)N=N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.3Ų

Additional information on 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde

Comprehensive Overview of 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde (CAS No. 1934409-46-7)

3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde (CAS No. 1934409-46-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound features a unique thiadiazole ring fused with an oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular structure, characterized by the presence of a carbaldehyde functional group, offers reactive sites for further chemical modifications, enabling its application in drug discovery and functional material development.

In recent years, the demand for heterocyclic compounds like 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its role as a bioactive scaffold, which can be tailored to target specific enzymes or pathways. For instance, derivatives of this compound have shown promise in inhibiting bacterial growth or enhancing crop protection, aligning with the growing focus on green chemistry and eco-friendly pesticides.

The synthesis of CAS No. 1934409-46-7 typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structural integrity, ensuring compliance with pharmaceutical and agrochemical standards.

From an industrial perspective, 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde is valued for its scalability and compatibility with high-throughput screening platforms. Its applications extend to the development of small-molecule inhibitors and ligands for catalytic systems, reflecting broader trends in personalized medicine and renewable energy solutions. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in drug design and sustainable technologies.

Environmental and safety considerations are also critical when handling 3-(1,2,3-thiadiazol-4-yl)methyloxolane-3-carbaldehyde. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. Researchers are increasingly adopting green solvents and waste-minimization strategies during its production, underscoring the industry's shift toward sustainable practices.

In summary, CAS No. 1934409-46-7 represents a cutting-edge example of how heterocyclic chemistry can drive advancements in multiple sectors. Its adaptability, combined with ongoing research into its mechanistic pathways, positions it as a key player in solving contemporary scientific and industrial challenges. Future studies may further unlock its potential in precision agriculture and next-generation therapeutics, solidifying its relevance in a rapidly evolving global landscape.